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Compound of Interest

Compound Name: Edifenphos

Cat. No.: B052163 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the preparation, storage, and quality

control of Edifenphos analytical standards. Adherence to these protocols is crucial for ensuring

the accuracy and reliability of analytical data in research and development settings.

Introduction
Edifenphos (O-ethyl S,S-diphenyl phosphorodithioate) is an organophosphate fungicide used

to control various fungal diseases in rice.[1][2] Accurate quantification of Edifenphos in

experimental and environmental samples requires a well-characterized analytical standard.

These notes outline the necessary procedures for preparing and maintaining the integrity of

Edifenphos standards.

Physicochemical Properties and Safety
A summary of the key physicochemical properties of Edifenphos is provided in the table below.
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Property Value Reference

Molecular Formula C14H15O2PS2 [1]

Molecular Weight 310.37 g/mol [1]

CAS Number 17109-49-8 [1]

Appearance
Yellow to brown liquid with a

characteristic odor.
[3]

Solubility (at 20°C)

Readily soluble in methanol,

acetone, benzene, xylene,

carbon tetrachloride, and

dioxane. Soluble in n-hexane

(20-50 g/L), dichloromethane,

isopropanol, and toluene (200

g/L). Sparingly soluble in

heptane. Water solubility is 56

mg/L.

[1]

Stability

Stable in neutral media.

Hydrolyzes in strong acids and

alkalis. Degradable in the

presence of light. At 25°C, the

half-life is 19 days at pH 7 and

2 days at pH 9.

[1][4]

Safety Precautions: Edifenphos is moderately toxic to mammals and is a neurotoxin.[1][2]

Handle with appropriate personal protective equipment (PPE), including gloves, lab coat, and

eye protection, in a well-ventilated fume hood.

Preparation of Analytical Standard Solutions
The following protocol describes the preparation of a primary stock solution and subsequent

working standards.

Materials and Equipment
Edifenphos analytical standard (neat, purity ≥97%)
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Class A volumetric flasks

Calibrated analytical balance

Gastight syringes or calibrated micropipettes

High-purity solvents (e.g., acetonitrile, methanol, toluene)[1][5][6]

Amber glass vials with PTFE-lined caps

Protocol for Preparation of Stock Solution (e.g., 1000
µg/mL)

Select Solvent: Based on solubility data, acetonitrile, methanol, or toluene are suitable

solvents.[1][5][6] Acetonitrile is a common choice for chromatographic applications.

Weighing: Accurately weigh approximately 10 mg of the neat Edifenphos analytical standard

onto a calibrated analytical balance. Record the exact weight.

Dissolution: Quantitatively transfer the weighed standard to a 10 mL Class A volumetric flask.

Dilution: Add a small amount of the selected solvent to dissolve the standard completely.

Once dissolved, bring the flask to volume with the solvent.

Homogenization: Cap the flask and invert it multiple times to ensure a homogenous solution.

Transfer and Storage: Transfer the stock solution to an amber glass vial with a PTFE-lined

cap to protect it from light.[1][7]

Labeling: Clearly label the vial with the compound name, concentration, solvent, preparation

date, and expiry date.

Protocol for Preparation of Working Solutions
Select Concentration Levels: Determine the required concentrations for the working

standards based on the expected concentration range of the samples and the sensitivity of

the analytical instrument.
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Serial Dilution: Perform serial dilutions of the stock solution using calibrated micropipettes or

gastight syringes and Class A volumetric flasks.

Solvent: Use the same solvent as the stock solution for all dilutions.

Storage: Store working solutions in properly labeled amber glass vials.

Storage and Stability
Proper storage is critical to maintain the integrity of the Edifenphos analytical standards.

Solution
Type

Storage
Temperatur
e

Light
Protection

Container
Recommen
ded Storage
Duration

Reference

Neat

Standard

2-8°C or 0-

6°C
Required

Original,

tightly sealed

container

As per

manufacturer'

s expiry date.

Can be up to

2 years if

stored

correctly.

[3]

Stock

Solution
2-8°C

Required

(Amber Vials)

Glass with

PTFE-lined

cap

Up to 6-12

months

(verify

periodically)

[8]

Working

Solutions
2-8°C

Required

(Amber Vials)

Glass with

PTFE-lined

cap

Prepare fresh

as needed or

store for short

periods (e.g.,

up to 1

month).

General

laboratory

practice

Note: Edifenphos is susceptible to degradation by light and hydrolysis in acidic or alkaline

conditions.[1] Ensure solvents are neutral and solutions are protected from light.
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Quality Control
Regular quality control checks are essential to verify the concentration and purity of the

prepared standards.

QC Parameter Method Frequency
Acceptance
Criteria

Reference

Purity of Neat

Standard

HPLC-UV, GC-

FID

Upon receipt of

new batch
≥97% [9][10]

Concentration of

Stock Solution

Chromatographic

analysis against

a certified

reference

material (CRM)

or a previously

validated

standard.

Upon preparation

and periodically

(e.g., every 3-6

months)

Within ±5% of

the nominal

concentration.

General

laboratory

practice

Stability of

Working

Solutions

Analysis of a

freshly prepared

working standard

against an aged

one.

Before use if

stored for an

extended period.

Peak area

response should

be within ±10%

of the fresh

standard.

General

laboratory

practice

Visual Representations
Experimental Workflow for Standard Preparation
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Workflow for Edifenphos Standard Preparation

Preparation

Storage

Quality Control

1. Weigh Neat Standard

2. Dissolve in Solvent

3. Dilute to Volume

4. Homogenize Solution

5. Transfer to Amber Vial

6. Label Vial

7. Store at 2-8°C

8. Verify Concentration

Click to download full resolution via product page

Caption: Workflow for Edifenphos Standard Preparation
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Logical Relationships for Storage and Handling

Key Considerations for Edifenphos Standard Stability

Storage Conditions Degradation Factors

Edifenphos Standard

Temperature (2-8°C)

Store at

Light (Protect)

Protect from

Container (Amber Glass)

Store in

Hydrolysis (Avoid Strong Acids/Alkalis)

Susceptible to

Photodegradation

Susceptible to

Click to download full resolution via product page

Caption: Key Considerations for Edifenphos Standard Stability

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b052163#edifenphos-analytical-standard-preparation-
and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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